Cas no 1807162-48-6 (Methyl 3-cyano-4,5-dibromophenylacetate)

• Product Name: Methyl 3-cyano-4,5-dibromophenylacetate
• CAS No: 1807162-48-6
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4977699
• Update Time: 2025-07-21

Methyl 3-cyano-4,5-dibromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4,5-dibromophenylacetate

• Inchi： 1S/C10H7Br2NO2/c1-15-9(14)4-6-2-7(5-13)10(12)8(11)3-6/h2-3H,4H2,1H3
• InChI Key： WIBGBLWKWXNSJX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C=1)CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4,5-dibromophenylacetate

Comprehensive Overview of Methyl 3-cyano-4,5-dibromophenylacetate (CAS No. 1807162-48-6)

Methyl 3-cyano-4,5-dibromophenylacetate (CAS No. 1807162-48-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano and dibromo functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The compound's molecular structure, featuring a phenylacetate backbone substituted with cyano and bromine groups, contributes to its reactivity and versatility. These functional groups are pivotal in facilitating various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, which are essential for constructing complex molecular architectures. As a result, Methyl 3-cyano-4,5-dibromophenylacetate is often employed in the synthesis of heterocyclic compounds, which are widely used in drug discovery and development.

In recent years, the demand for high-purity intermediates like Methyl 3-cyano-4,5-dibromophenylacetate has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's ability to serve as a building block for targeted therapeutics and eco-friendly pesticides aligns with global trends toward personalized healthcare and green chemistry. For instance, its incorporation into small-molecule inhibitors has shown promise in modulating specific biological pathways, making it a subject of interest in oncology and neurology research.

From a technical standpoint, the synthesis and handling of Methyl 3-cyano-4,5-dibromophenylacetate require meticulous attention to detail. The presence of bromine atoms introduces challenges related to stability and reactivity, necessitating controlled conditions during storage and transportation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity, which are critical for its intended applications.

The growing interest in Methyl 3-cyano-4,5-dibromophenylacetate is also reflected in the increasing number of patent filings and scientific publications referencing its use. Innovations in catalytic processes and solvent-free reactions have further enhanced its accessibility and reduced environmental impact, addressing concerns about sustainable chemical manufacturing. These developments underscore the compound's relevance in contemporary research and industrial practices.

Looking ahead, the potential applications of Methyl 3-cyano-4,5-dibromophenylacetate are expected to expand, particularly in emerging fields such as bioconjugation and nanomaterials. Its compatibility with click chemistry and other modular synthetic strategies positions it as a key player in the development of next-generation biomaterials and diagnostic tools. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

In summary, Methyl 3-cyano-4,5-dibromophenylacetate (CAS No. 1807162-48-6) represents a versatile and highly functionalized intermediate with broad applicability across multiple disciplines. Its unique structural features and reactivity profile make it an indispensable tool for researchers aiming to push the boundaries of synthetic chemistry and applied sciences. By staying abreast of the latest advancements and leveraging its potential, scientists and industry leaders can unlock new opportunities for innovation and discovery.